Cas no 1805421-91-3 (2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetic acid
• CAS No: 1805421-91-3
• MF: C₉H₇Cl₂F₂NO₂
• MW: 270.060187578201
• CID: 4808050
• Update Time: 2025-10-28

2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C9H7Cl2F2NO2/c10-3-6-5(9(12)13)1-4(2-7(15)16)8(11)14-6/h1,9H,2-3H2,(H,15,16)
• InChI Key： XKJKWFVMIQJCGQ-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(=O)O)C=C(C(F)F)C(CCl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2

Additional information on 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetic acid

Comprehensive Guide to 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1805421-91-3)

2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1805421-91-3) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. In this article, we delve into its properties, synthesis, applications, and market trends, addressing common queries from researchers and industry professionals.

The molecular structure of 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetic acid features a pyridine ring substituted with chlorine, chloromethyl, and difluoromethyl groups, along with an acetic acid side chain. This configuration imparts distinct chemical reactivity, making it valuable for intermediate synthesis in medicinal chemistry. Researchers often explore its role in developing small-molecule inhibitors and biologically active compounds, particularly in targeting enzymes or receptors.

One of the most searched questions about this compound is: "What are the applications of 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetic acid in drug development?" Studies suggest its utility in designing anti-inflammatory and antimicrobial agents, owing to the electronegative effects of its substituents. The difluoromethyl group, in particular, enhances metabolic stability, a critical factor in pharmacokinetic optimization.

In agrochemicals, 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetic acid serves as a precursor for herbicides and pesticides. Its mode of action often involves disrupting plant growth pathways, making it a candidate for sustainable crop protection solutions. With the rising demand for eco-friendly agrochemicals, this compound aligns with trends toward reducing environmental impact.

The synthesis of CAS 1805421-91-3 typically involves multi-step reactions, including halogenation and functional group transformations. A frequently asked question is: "How is 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetic acid synthesized?" Key steps often include the chlorination of pyridine derivatives and the introduction of the acetic acid moiety via carboxylation. Researchers emphasize yield optimization and purity to meet industry standards.

From a market perspective, the demand for 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetic acid is driven by its versatility in R&D applications. Pharmaceutical companies prioritize high-purity batches for preclinical studies, while agrochemical firms focus on cost-effective production scales. The compound’s patent landscape and regulatory status are also hot topics, particularly in regions with stringent chemical regulations.

Safety and handling of CAS 1805421-91-3 are critical considerations. While not classified as hazardous under standard guidelines, proper laboratory practices—such as using personal protective equipment (PPE) and ensuring ventilation—are recommended. Users often search for "MSDS for 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetic acid" to access detailed safety protocols.

In summary, 2-Chloro-6-(chloromethyl)-5-(difluoromethyl)pyridine-3-acetic acid (CAS No. 1805421-91-3) is a multifaceted compound with growing relevance in life sciences and agriculture. Its structural features enable diverse applications, from drug discovery to crop protection, aligning with global trends toward innovation and sustainability. For researchers and manufacturers, understanding its properties and market dynamics is essential for leveraging its full potential.